6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• Molecular Formula: C20H21N3OS
• Molecular Weight: 351.5 g/mol
• IUPAC Name: 6-methyl-N,4-bis(4-methylphenyl)-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H21N3OS/c1-12-4-8-15(9-5-12)18-17(14(3)21-20(25)23-18)19(24)22-16-10-6-13(2)7-11-16/h4-11,18H,1-3H3,(H,22,24)(H2,21,23,25)
• InChI Key: PQVGRUGXMULVKN-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2C(=C(NC(=S)N2)C)C(=O)NC3=CC=C(C=C3)C

Description

6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, also known as MBMTHP, is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is not fully understood, but it is believed to involve the inhibition of enzymes and the disruption of protein-ligand interactions. 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been shown to bind to the active site of enzymes, preventing them from carrying out their normal functions. Additionally, 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been shown to disrupt the binding of ligands to proteins, which can have downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects:
6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide can induce apoptosis in cancer cells, inhibit the growth of fungi and bacteria, and modulate the activity of enzymes. In vivo studies have shown that 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide can reduce tumor growth in animal models and improve the survival rate of infected mice. However, the toxicity and pharmacokinetics of 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide have not been fully characterized, and further studies are needed to determine its safety and efficacy in humans.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide in lab experiments is its high potency and selectivity. 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been shown to be effective at low concentrations, making it a cost-effective tool for studying enzyme inhibition and protein-ligand interactions. Additionally, 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide can be easily synthesized and modified for specific applications. However, one of the limitations of using 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is its potential toxicity and limited solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. One area of interest is the development of 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide derivatives with improved pharmacokinetics and reduced toxicity. Another area of interest is the use of 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide in combination with other drugs or therapies to enhance their efficacy. Additionally, 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide could be used as a tool to study the role of enzymes and protein-ligand interactions in various diseases, such as cancer and infectious diseases. Finally, 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide could be investigated for its potential use in materials science, such as in the development of organic electronics and optoelectronics.

Synthesis Methods

The synthesis of 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide involves the reaction of 4-methylbenzaldehyde with thiourea in the presence of acetic acid and ethanol. The resulting product is then reacted with 6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid to yield 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. The synthesis of 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been optimized to improve yield and purity, and various methods have been developed to modify the compound's structure for specific applications.

Scientific Research Applications

6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been shown to have anticancer, antifungal, and antimicrobial properties. In biochemistry, 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been used as a tool to study protein-ligand interactions and enzyme inhibition. In materials science, 6-methyl-N,4-bis(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been investigated for its potential use in organic electronics and optoelectronics.